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Compound of Interest

Compound Name: Ethyl 3-(3-azetidinyloxy)benzoate
CAS No.: 954223-92-8
Cat. No.: B1326350
Get Quote
. J

Executive Summary

This technical guide characterizes the solubility profile and physicochemical behavior of 4-
(azetidin-3-yloxy)benzoate (and its corresponding acid, 4-(azetidin-3-yloxy)benzoic acid). Often
abbreviated in internal documentation or transcribed erroneously as "a-(3-
azetidinyloxy)benzoate" (where 'a’ denotes the para-position or 4-position), this compound
serves as a critical bifunctional scaffold in medicinal chemistry. It features a secondary amine
(azetidine) and a carboxylic acid tail, linked by an ether bridge.

Critical Technical Insight: The core challenge in handling this molecule is its zwitterionic nature.
At physiological pH, the azetidine nitrogen is protonated (

) and the benzoate carboxyl is deprotonated (

). This electrostatic internal locking creates a high crystal lattice energy, rendering the neutral
zwitterion sparingly soluble in both water and lipophilic organic solvents. Successful formulation
and purification require precise pH manipulation to disrupt this lattice.

Physicochemical Profile
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The following parameters dictate the solubility behavior and experimental handling of the

compound.

Parameter

Value (Approx.)

Technical Implication

Molecular Formula

Low molecular weight fragment

(Fragment-Based Drug

Discovery).
Molecular Weight 193.20 g/mol High ligand efficiency potential.
) Azetidine ring nitrogen
pKa (Basic) ~9.5-105 ]
(secondary amine).
pKa (Acidic) ~3.5-4.0 Benzoic acid moiety.
_ _ Minimum solubility region.
Isoelectric Paoint (pl) ~7.0

Avoid pH 6-8 for dissolution.

LogP (Free Acid)

-1.5 (Predicted)

Highly hydrophilic; poor
membrane permeability

without modification.

LogP (Methyl Ester)

~1.2

Lipophilic; soluble in organic
solvents (DCM, EtOAc).

Solubility Map & Solvent Compatibility

The solubility of 4-(azetidin-3-yloxy)benzoate is strictly form-dependent. Researchers must
identify whether they are working with the Free Acid (Zwitterion), the Salt (HCI/TFA), or the

Ester Intermediate.

Solubility Decision Matrix
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Compound Form

Ester Derivative Free Acid
(Methyl/Ethyl/Boc) (Zwitterion)

Salt Form

Non-polar interactions (HCI. TFA)

Lattice energy barrier

DCM, EtOAc, THF Sparingly Soluble
(High Solubility) (Water pH 7, Ether, Hexane)
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Caption: Solubility behavior based on chemical form. The Zwitterion requires pH modification to
achieve solubility in polar media.

Detailed Solvent Data
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Solvent Solubility Solubility (HCI  Solubility Application
olven
(Free Acid) Salt) (Ester) Notes
The free acid
<1 mg/mL > 50 mg/mL o
Water (pH 7) Insoluble precipitates at
(Poor) (Good)
neutral pH.
Preferred for
0.1N HCI > 20 mg/mL High Insoluble aqueous stock
solutions.
Use for short-
, o term assays
0.1N NaOH > 20 mg/mL High Hydrolysis Risk ]
only; esters will
hydrolyze.
Universal stock
) solvent.
DMSO ~50 mg/mL > 100 mg/mL High
Freeze/thaw
stable.
Good for
Methanol Moderate High High transfers/dilution
S.
Used for
) extracting the
DCM / EtOAc Insoluble Insoluble High

ester

intermediate.

Experimental Protocols
Protocol A: Preparation of Assay Stock Solution (10 mM)

Objective: Create a stable, precipitate-free stock for biological assays.

» Weighing: Weigh 1.93 mg of 4-(azetidin-3-yloxy)benzoic acid (Free Acid).

e Primary Solubilization: Add 500 pL of DMSO (anhydrous). Vortex vigorously for 30 seconds.
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o Note: If the compound is the HCI salt, water or PBS can be used directly. If Free Acid,
DMSO is mandatory to avoid pH shock.

 Dilution: Dilute slowly into the assay buffer.

o Critical Step: If the assay buffer is pH 7.4, ensure the final concentration of the compound
is below 100 uM to prevent micro-precipitation of the zwitterion.

Protocol B: Purification via Isoelectric Precipitation

Objective: Isolate high-purity Free Acid from a hydrolysis reaction (e.g., saponification of the
methyl ester).

Starting Material: Crude reaction mixture containing the carboxylate salt (pH > 12).
o Concentration: Remove organic co-solvents (MeOH/THF) via rotary evaporation.

 Acidification: Cool the aqueous residue to 4°C. Slowly add 1N HCI dropwise while monitoring
pH.

e The "Crash" Point:
o As pH approaches ~10, the solution may cloud (protonation of amine).
o Continue adding HCI until pH reaches 7.0-7.2 (the Isoelectric Point).
o Observation: A white, crystalline precipitate (the zwitterion) should form massively.

o Filtration: Filter the solid. Wash with cold water (pH 7) and diethyl ether (to remove non-polar
impurities).

e Drying: Dry under high vacuum. Do not heat above 60°C to avoid decarboxylation or
polymerization.

Mechanistic Workflow: Synthesis & Handling

The following diagram illustrates the transformation of the molecule and the corresponding
solubility shifts, critical for process chemists.
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Caption: Synthetic pathway showing the drastic solubility shift from lipophilic intermediate to
hydrophilic final salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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